2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine

• IUPAC Name: 2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C13H16N4/c1-9-5-4-6-14-12(9)8-15-13-7-10(2)16-11(3)17-13/h4-7H,8H2,1-3H3,(H,15,16,17)
• InChI Key: ZSVSXEOJGARPIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)CNC2=NC(=NC(=C2)C)C
• Molecular Formula: C13H16N4
• Molecular Weight: 228.29 g/mol

Description

2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine is a chemical compound that belongs to the class of pyrimidine derivatives. It has been studied extensively for its potential use as a therapeutic agent due to its unique chemical structure and promising biological activities.

Mechanism of Action

The mechanism of action of 2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine involves the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and receptors, leading to the suppression of various cellular processes.
Biochemical and Physiological Effects:
2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine has been shown to exhibit several biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. Additionally, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine is its unique chemical structure, which allows it to exhibit potent biological activities. However, its limitations include its relatively low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine. One potential direction is the development of novel therapeutic agents based on its chemical structure. Additionally, further studies are needed to elucidate its mechanisms of action and potential therapeutic applications in various diseases. Finally, more research is needed to explore its potential use as a tool compound for the study of various signaling pathways in the body.

Synthesis Methods

The synthesis of 2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine can be achieved through several methods. One of the most common methods involves the reaction of 2,6-dimethylpyrimidin-4-amine with 3-methylpyridine-2-carbaldehyde in the presence of a suitable catalyst.

Scientific Research Applications

2,6-dimethyl-N-[(3-methylpyridin-2-yl)methyl]pyrimidin-4-amine has been extensively studied for its potential use in the treatment of various diseases. It has been shown to exhibit potent inhibitory activity against several enzymes and receptors, including protein kinase B, phosphodiesterase 5, and adenosine A1 receptor.